Correction: Tumor-targeting, enzyme-activated nanoparticles for simultaneous cancer diagnosis and photodynamic therapy
Journal of Materials Chemistry B Pub Date: 2023-06-20 DOI: 10.1039/D3TB90090H
Abstract
Correction for ‘Tumor-targeting, enzyme-activated nanoparticles for simultaneous cancer diagnosis and photodynamic therapy’ by Huaxia Shi et al., J. Mater. Chem. B, 2016, 4, 113–120, https://doi.org/10.1039/C5TB02041G.
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